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Compound of Interest

Compound Name: Tiquizium

Cat. No.: B129165

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety, handling, and disposal information for Tiquizium
Bromide (CAS 71731-58-3), a potent antimuscarinic agent. The following procedures are
designed to ensure the safety of laboratory personnel and to minimize environmental impact,
establishing a foundation of trust and reliability in chemical handling practices.

Core Safety and Handling

Tiquizium Bromide is a quaternary ammonium salt that acts as a competitive antagonist at
muscarinic acetylcholine receptors.[1] While a comprehensive Safety Data Sheet (SDS) with
specific disposal instructions for Tiquizium Bromide is not readily available in public literature,
safety protocols can be established based on its chemical properties, mechanism of action,
and data from structurally similar compounds, such as Tiotropium Bromide.

General Handling Precautions:

o Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including safety
goggles, gloves (nitrile or neoprene), and a lab coat.

o Ventilation: Handle Tiquizium Bromide in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of any dust or aerosols.
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e Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of contact, rinse the

affected area immediately with copious amounts of water.

 Ingestion: Do not ingest. If swallowed, seek immediate medical attention.

o Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents.[2] Keep containers tightly closed.

Quantitative Data Summary

The following tables summarize the available quantitative data for Tiquizium Bromide.

Table 1: Physical and Chemical Properties

Property Value Source
CAS Number 71731-58-3 [31[4]
Molecular Formula C19H24BrNS:2 [5]
Molecular Weight 410.43 g/mol [5]1[6]
Appearance Solid N/A
Storage Temperature 2-8°C

Table 2: Pharmacological Data
Parameter Value Species/System Source
pKi (M1 Receptor) 8.70 N/A [7]
pKi (M2 Receptor) 8.94 N/A [7]
pKi (M3 Receptor) 9.11 N/A [7]
oA2 Value 8.75 Canine Tracheal 7]

Smooth Muscle

Proper Disposal Procedures
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Due to the absence of a specific, detailed SDS for Tiquizium Bromide, the following disposal
procedures are based on general principles for chemical waste management and information
from similar compounds. A site-specific risk assessment should be conducted by qualified
personnel before implementing these procedures.

Step 1: Inactivation (Optional, for trace amounts in solution)

For very dilute aqueous solutions containing trace amounts of Tiquizium Bromide, chemical
inactivation may be considered. However, given the lack of specific reaction data, this is not the
preferred method.

Step 2: Segregation and Collection
e Solid Waste:

o Collect un-used or expired pure Tiquizium Bromide and any lab debris heavily
contaminated with the solid (e.g., weighing boats, contaminated gloves) in a designated,
clearly labeled, and sealed hazardous waste container.

o The container should be made of a compatible material (e.g., high-density polyethylene).
e Liquid Waste:

o Collect all agueous and organic solutions containing Tiquizium Bromide in a separate,
clearly labeled hazardous waste container.

o Do not mix with other incompatible waste streams.
e Sharps:

o Any sharps (needles, scalpels, etc.) contaminated with Tiquizium Bromide must be
disposed of in a designated sharps container for hazardous chemical waste.

Step 3: Labeling
All waste containers must be clearly labeled with:

e The words "Hazardous Waste"

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b129165?utm_src=pdf-body
https://www.benchchem.com/product/b129165?utm_src=pdf-body
https://www.benchchem.com/product/b129165?utm_src=pdf-body
https://www.benchchem.com/product/b129165?utm_src=pdf-body
https://www.benchchem.com/product/b129165?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

The full chemical name: "Tiquizium Bromide"

The CAS number: "71731-58-3"

The primary hazards (e.g., "Toxic," "Irritant”). While specific toxicity data is limited, it is
prudent to handle it as a potentially toxic substance.

The date of accumulation.

Step 4: Storage

Store hazardous waste containers in a designated, secure, and well-ventilated secondary
containment area, away from general laboratory traffic and incompatible materials.

Step 5: Final Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor. The most common and recommended method of destruction for pharmaceutical
waste is high-temperature incineration.

Experimental Protocols

While detailed, step-by-step experimental protocols for Tiquizium Bromide are not readily
available in the public domain, a preclinical study on its antimuscarinic effects provides insight
into its experimental use.[7]

Example Experimental Workflow: In Vitro Analysis of Muscarinic Receptor Antagonism

This generalized workflow is based on the methodologies described in the study by Fujise et al.
(1995).[7]
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In Vitro Analysis of Tiquizium Bromide's Antimuscarinic Activity.

Signaling Pathway

Tiquizium Bromide functions as a competitive antagonist of acetylcholine at muscarinic

receptors. This action blocks the downstream signaling cascades that are normally initiated by

acetylcholine binding. The following diagram illustrates this antagonistic relationship.
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Mechanism of Tiquizium Bromide as a Muscarinic Antagonist.

By providing this detailed guidance, we aim to be your preferred source for laboratory safety
and chemical handling information, building deep trust by delivering value beyond the product
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itself. Always prioritize safety and consult your institution's EHS department for specific
guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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